5-Bromo-1-(2-fluorobenzyl)pyrazin-2(1H)-one

• IUPAC Name: 5-bromo-1-[(2-fluorophenyl)methyl]pyrazin-2-one
• InChI: InChI=1S/C11H8BrFN2O/c12-10-7-15(11(16)5-14-10)6-8-3-1-2-4-9(8)13/h1-5,7H,6H2
• InChI Key: CHESNZATKNCTIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=C(N=CC2=O)Br)F
• Molecular Formula: C11H8BrFN2O
• Molecular Weight: 283.10 g/mol

Description

5-Bromo-1-(2-fluorobenzyl)pyrazin-2(1H)-one, commonly referred to as 5-BFB, is a heterocyclic compound with a pyrazinone ring structure. It is a synthetic compound that has been used in a variety of research applications and has been studied for its potential therapeutic uses. 5-BFB is a relatively new compound and has only been studied in the last few years.

Scientific Research Applications

• Synthesis and Crystal Structure Studies

  • The compound has been used in the synthesis of complex structures like [1-(4′-bromo-2′-fluorobenzyl)pyrazinium]_2 [Ni(mnt)_2], contributing to the understanding of crystallographic data and intermolecular interactions in these complexes (X. Jing & S. Img, 2003).

• Development of Pyrazole Derivatives

  • 5-Bromo-1-(2-fluorobenzyl)pyrazin-2(1H)-one is utilized in the synthesis of various pyrazole derivatives, such as 2-(benzylthio)-5-[1-(4-fluorobenzyl)-3-phenyl-1H-pyrazol-5-yl]-1,3,4-oxadiazoles, which have been investigated for their xanthine oxidase inhibitory activity (De-Qiang Qi et al., 2015).

• Phleomycin Amplification Research

  • Research has explored the preparation of various derivatives from 5-bromo-1H-imidazo[4,5-b]pyrazine-2(3H)-thione, contributing to the understanding of phleomycin amplification (G. Barlin & S. Ireland, 1984).

• Electrochemical Properties in Ionic Liquids

  • The electrochemical properties of fluorinated substrates, including 1H-3-methyl-4-ethoxycarbonyl-5-(2-fluoro-benzylidenehydrazino)-pyrazole, have been investigated in ionic liquids, providing insights into anodic oxidation and potential applications in sustainable methods (L. Costea et al., 2014).

• Exploration in Anti-Microbial Research

  • The compound is used in synthesizing pyrazole hydrazides with potential anti-microbial activities, contributing to the development of new antimicrobial agents (Suriya Gunasekar et al., 2021).

• Structural and Conformational Analysis

  • It has been used in the synthesis of compounds like 1-(2-bromobenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, allowing for detailed structural and conformational analysis using techniques like X-ray diffraction and DFT (Z. Yang et al., 2021).